ethyl {[4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C13H16N4O2S/c1-3-17-12(10-7-5-6-8-14-10)15-16-13(17)20-9-11(18)19-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: DBGDJHLQNPPJSW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)OCC)C2=CC=CC=N2
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

The compound “ethyl {[4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetate” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocycle, and a 1,2,4-triazole ring, which is a type of azole with three nitrogen atoms. The molecule also contains an ethylthioacetate group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aromatic pyridine and 1,2,4-triazole rings, along with the ethylthioacetate group. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine and 1,2,4-triazole rings, which are both electron-rich and could potentially participate in electrophilic substitution reactions. The ethylthioacetate group could also be susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and the ethylthioacetate group could impact its solubility, boiling point, melting point, and other physical properties.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being studied for use as a pharmaceutical, future research could involve further testing of its biological activity, toxicity, and pharmacokinetics.